N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-mesityloxalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C25H34N4O3/c1-17-14-18(2)23(19(3)15-17)27-25(31)24(30)26-16-22(29-10-12-32-13-11-29)20-6-8-21(9-7-20)28(4)5/h6-9,14-15,22H,10-13,16H2,1-5H3,(H,26,30)(H,27,31)
• InChI Key: ZZECXIFCPCGGQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCOCC3)C
• Molecular Formula: C25H34N4O3
• Molecular Weight: 438.6 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-mesityloxalamide, also known as NDMOX, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Applications N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-mesityloxalamide and its analogs are crucial in the synthesis of various pharmacologically active compounds. Research demonstrates the utility of such compounds in the development of neurokinin-1 receptor antagonists, which are significant for their efficacy in pre-clinical tests related to emesis and depression (Harrison et al., 2001). Additionally, these compounds are integral in the synthesis of cyclic depsipeptides through direct amid cyclization, showcasing their versatility in producing complex molecular structures (Obrecht & Heimgartner, 1987).

Complexation and Structural Analysis The compound and its derivatives have been used in the synthesis and complexation with metals such as palladium(II) and mercury(II), contributing to our understanding of coordination chemistry and providing insights into novel structural frameworks (Singh et al., 2000). Such studies not only advance our knowledge in organometallic chemistry but also pave the way for new catalysts and materials with potential applications in industry and technology.

Polymer Science and Materials Chemistry Research into the modification of tertiary amine methacrylate polymers, including derivatives related to N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-mesityloxalamide, has yielded novel cationic diblock copolymers. These materials demonstrate reversible pH-, salt-, and temperature-induced micellization in aqueous media, indicating their potential for drug delivery systems and responsive materials (Bütün et al., 2001).

Biocompatibility and Medical Applications The structural motifs found in N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-mesityloxalamide are also present in compounds used to prepare biocompatible polymers, notably in applications involving 2-methacryloyloxyethyl phosphorylcholine (MPC) copolymers. These materials are recognized for their clinical benefits in various biomedical applications, including as coatings for medical devices to reduce thrombosis and infection (Ma et al., 2003).